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Compound of Interest

Compound Name: PRMT1-IN-2

Cat. No.: B15585614

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark analysis of the novel Protein Arginine
Methyltransferase 1 (PRMT1) inhibitor, PRMT1-IN-2, against two widely recognized industry
standards: GSK3368715 and MS023. This document is intended to serve as a valuable
resource for researchers and drug development professionals by presenting a direct
comparison of their biochemical potency, cellular activity, and selectivity. The information herein
is supported by experimental data and detailed protocols to facilitate informed decision-making
in research and development endeavors.

Quantitative Performance Analysis

The following table summarizes the half-maximal inhibitory concentrations (IC50) of PRMT1-IN-
2, GSK3368715, and MS023 against a panel of PRMT enzymes. This data provides a clear
overview of the potency and selectivity of each compound.

PRMT4
- PRMT1IC50 PRMT3IC50 PRMT6 IC50 PRMTS8 IC50
Inhibitor (CARM1)
(nM) (nM) (nM) (nM)
IC50 (nM)
PRMT1-IN-2 55400[1] Not Available Not Available Not Available Not Available
GSK3368715  3.1[2] 48[2] 1148[2] 5.7[2] 1.7[2]
MS023 30[3][4] 119[3][4] 83[3][4] 4[3][4] 5[3][4]
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PRMT1 Signaling Pathway

PRMT1 plays a crucial role in various cellular processes by methylating histone and non-
histone proteins, thereby influencing gene transcription and signal transduction. Key pathways
affected by PRMT1 activity include the Epidermal Growth Factor Receptor (EGFR) and Wnt
signaling pathways. PRMT1 can directly methylate components of these pathways or regulate

their expression at the transcriptional level.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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